Cas no 65141-31-3 (Benzo[b]thiophen-2(3H)-one, 5-chloro-)
65141-31-3 structure
Product Name:Benzo[b]thiophen-2(3H)-one, 5-chloro-
CAS No:65141-31-3
MF:C8H5ClOS
MW:184.642699956894
CID:2793441
PubChem ID:12416114
Update Time:2025-04-21
Benzo[b]thiophen-2(3H)-one, 5-chloro- Chemical and Physical Properties
Names and Identifiers
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- 65141-31-3
- SCHEMBL9700006
- 5-Chloro-1-benzothiophen-2(3H)-one
- 5-CHLORO-3H-1-BENZOTHIOPHEN-2-ONE
- DTXSID70497246
- AKOS005067937
- Benzo[b]thiophen-2(3H)-one, 5-chloro-
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- Inchi: 1S/C8H5ClOS/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3H,4H2
- InChI Key: JPABYTGKHUGVBB-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)CC(=O)S2
Computed Properties
- Exact Mass: 183.9749636g/mol
- Monoisotopic Mass: 183.9749636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
Benzo[b]thiophen-2(3H)-one, 5-chloro- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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